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Introduction Chromium(III) bromide hexahydrate (CrBr₃·6H₂O) is a crystalline solid that

serves as a source of chromium(III) ions for various applications in research and development,

including chemical synthesis and materials science.[1][2] It is recognized as being highly

soluble in water, typically forming a green or violet solution depending on the specific isomeric

form and coordination chemistry in the aqueous environment.[1][3] The dissolution process of

chromium(III) salts can be kinetically slow. These application notes provide a detailed protocol

for the preparation of aqueous solutions of chromium(III) bromide hexahydrate, addressing

potential challenges and ensuring safe handling.

Principle of Dissolution The dissolution of chromium(III) bromide hexahydrate in water

involves the dissociation of the salt into the hexaaquachromium(III) ion, [Cr(H₂O)₆]³⁺, and

bromide ions. However, like other chromium(III) halides, the anhydrous form can be slow to

dissolve due to the kinetic inertness of the Cr³⁺ ion.[4] The dissolution of the hexahydrate form

is generally more facile. For applications requiring rapid dissolution, the process can be

significantly accelerated by the addition of a catalytic amount of a reducing agent. This agent

generates a small quantity of chromium(II) ions, which facilitate the breakdown of the solid

lattice structure.[4]

Solution Stability and Storage Aqueous solutions of chromium(III) bromide are weakly acidic.[5]

The stability of the solution is dependent on factors such as pH, temperature, and light

exposure.
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pH: At neutral to alkaline pH, chromium(III) ions can undergo hydrolysis to form insoluble

chromium(III) hydroxide, Cr(OH)₃. Therefore, solutions are most stable under acidic to

neutral conditions.

Temperature: Store solutions at room temperature.[6] Avoid high temperatures, which can

accelerate hydrolysis or other degradation reactions.

Light: To prevent potential photochemical reactions, it is advisable to store solutions in amber

or opaque bottles.[6]

Storage Container: Solutions should be stored in well-sealed containers to prevent

evaporation and contamination.[7]

Quantitative Data Summary
The physical and chemical properties of chromium(III) bromide hexahydrate are summarized

below. While the compound is known to be highly soluble in water, specific quantitative

solubility data is not readily available in the cited literature.

Property Value Reference(s)

Chemical Formula CrBr₃·6H₂O [3]

Molecular Weight 399.80 g/mol [1][3][8]

Appearance Green crystalline solid [1][3]

Density 5.4 g/cm³ at 25 °C [1][2]

Melting Point 79 °C [1]

Solubility in Water
Highly soluble; quantitative

data not readily available
[2][3][6][9]

Solubility in Other Solvents Insoluble in alcohol and ether [3]

Experimental Protocols
Safety Precautions: Chromium(III) bromide hexahydrate is a hazardous substance. It is

harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and
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may cause an allergic skin reaction.[3][10] Always handle this chemical inside a fume hood.

Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-

resistant gloves, is mandatory.

Protocol 1: Standard Dissolution Method
This protocol is suitable for applications where the rate of dissolution is not a critical factor.

Materials:

Chromium(III) bromide hexahydrate (CrBr₃·6H₂O)

Deionized or distilled water

Volumetric flask (Class A)

Beaker

Magnetic stirrer and stir bar

Spatula and weigh boat

Procedure:

Calculation: Determine the mass of CrBr₃·6H₂O required to achieve the desired solution

concentration.

Weighing: Accurately weigh the calculated mass of the salt using a weigh boat.

Initial Dissolution: Transfer the weighed salt into a beaker containing approximately 80% of

the final desired volume of deionized water.

Mixing: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the

mixture until the solid is completely dissolved. The solution will appear green or violet.

Final Volume Adjustment: Once dissolved, quantitatively transfer the solution to the

appropriate volumetric flask. Rinse the beaker with a small amount of deionized water and

add the rinsing to the flask to ensure all the salt is transferred.
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Dilution: Carefully add deionized water to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.

Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the final solution to a clearly labeled, airtight container for storage.

Protocol 2: Accelerated Dissolution Method (Catalytic)
This protocol is recommended when rapid dissolution is required, overcoming the potential for

slow dissolution kinetics of chromium(III) compounds.

Materials:

Same as Protocol 1

Zinc dust (Zn), <10 mg (catalytic amount)

Procedure:

Calculation and Weighing: Follow steps 1 and 2 from Protocol 1.

Initial Slurry: Transfer the weighed CrBr₃·6H₂O into a beaker containing approximately 80%

of the final desired volume of deionized water.

Catalyst Addition: Add a catalytic amount of zinc dust (a few milligrams, just enough to cover

the tip of a spatula) to the slurry. The presence of the reducing agent will initiate the rapid

dissolution.

Mixing: Stir the mixture with a magnetic stirrer. The solid should dissolve much more quickly

than in the standard method.[4]

Final Volume and Storage: Follow steps 5 through 8 from Protocol 1 to complete the solution

preparation.
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Caption: Experimental workflow for dissolving chromium(III) bromide hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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